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CAS No.: 192566-02-2
Cat. No.: B3049072

Get Quote

Executive Summary

6-(Benzyloxy)picolinimidamide hydrochloride (CAS: 192566-02-2) is a critical
pharmacophore building block, primarily utilized in the synthesis of serine protease inhibitors
(e.g., Factor Xa, Thrombin) and peptidomimetics.[1] Its value lies in the amidine moiety—a
classic cation-mimic for the S1 specificity pocket of trypsin-like enzymes—and the benzyloxy
group, which provides a lipophilic anchor for further functionalization or direct hydrophobic
interaction.[1]

Buying this compound "research grade" requires more than selecting a vendor; it demands a
rigorous incoming quality control (QC) strategy to mitigate the inherent instability of amidine
salts.[1] This guide outlines the causality between storage conditions, impurity profiles
(specifically hydrolysis products), and experimental reproducibility.[1]

Part 1: Strategic Sourcing & Specification Design[1]
The "Hidden" Impurity Profile
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When sourcing amidine hydrochlorides, the purity percentage on the Certificate of Analysis
(CoA) often masks specific contaminants that poison downstream chemistry.[1] Standard "95%
purity" is insufficient for sensitive SAR (Structure-Activity Relationship) studies.[1]

Critical Impurities to Specify:

Impurity Origin Impact on Research

Inert bystander in
L . Hydrolysis of the amidine coupling; false negatives
6-(Benzyloxy)picolinamide . L .
(moisture exposure).[1] in biological assays (lacks

charge).[1]

Potent electrophile; can react
o Incomplete Pinner reaction or with nucleophiles in your
6-(Benzyloxy)picolinonitrile o ) ) ) i
synthesis intermediate.[1] synthesis, creating side-

products.[1]

| Ammonium Chloride | Byproduct of amidine synthesis.[1][2] | Stoichiometric disruptor; alters
pH and ionic strength in biological buffers.[1] |

Application Scientist Directive: Request a CoA that explicitly reports Amide content, not just
"Total Purity." If the vendor cannot provide this, assume the material requires purification upon
arrival.

Vendor Selection Criteria

o Primary Identifier: CAS 192566-02-2[1]

e Molecular Formula:
[1]
e Molecular Weight: 263.72 g/mol [1]

e Preferred Form: Crystalline solid (White to Off-white). Avoid yellow/orange powders, which
indicate oxidation of the benzyloxy ether linkage or free-base degradation.[1]
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Part 2: Incoming Quality Control (The Self-Validating
Protocol)

Do not trust the bottle label. Amidine salts are hygroscopic and prone to hydrolysis to the
amide, releasing ammonia. The following workflow validates the material's integrity before it

enters your reaction flask.

The QC Decision Tree (Visualization)

Material Arrival

(CAS 192566-02-2)

Visual Inspection
(White Crystalline?)

;

Solubility Test
(DMSO-d6 / MeOH-d4)

:

1H-NMR Analysis
(Critical Step)

Impurity Analysis

Clean Amide Present \Oxidized/Unknowns

PASS: RECOVER: )
Amide < 2% Recrystallize De raR diiiligz 10%
Nitrile < 1% (EtOH/Et20) 9 o

Click to download full resolution via product page

Figure 1: Incoming QC workflow to detect common amidine degradation products.
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The 1H-NMR Diagnostic Protocol

The most reliable method to distinguish the amidine from the amide is Proton NMR.[1]
e Solvent: Dissolve ~5 mg in DMSO-d6. (Avoid

as it exchanges the critical amidine protons).[1]

o Key Signals to Monitor:
o Amidine Protons (

): Look for broad singlets typically between 8.5 — 9.5 ppm.[1] There should be four
exchangeable protons (or 3 if averaged) integrating relative to the aromatic signals.[1]

o Amide Impurity (

): If hydrolyzed, new singlets appear upfield (typically 7.5 — 8.0 ppm) and the integration of
the amidine region decreases.[1]

o Nitrile Impurity (

). Look for a shift in the pyridine ring protons.[1] The electron-withdrawing nature of CN vs.
Amidine causes distinct shifts in the adjacent aromatic protons.

Part 3: Handling, Stability, and Synthesis[1]
The Hydrolysis Threat

The primary failure mode for this reagent is moisture-induced hydrolysis.[1] The mechanism
proceeds as follows:

Figure 2: Hydrolysis pathway of amidine salts.[1] Note that ammonia release can further basify
the local environment, accelerating degradation.[1]

Storage Protocol[1]

e Temperature: Store at -20°C.

e Atmosphere: Store under Argon or Nitrogen.[1]
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» Desiccation: Essential.[1] If the bottle is opened in a humid lab, re-seal with Parafilm and
place in a desiccator immediately.

» Solution Stability: Unstable in basic aqueous solution.[1] If used in biological assays, prepare
fresh stocks in DMSO and dilute into buffer immediately prior to use.

Synthetic Application: Heterocycle Formation

6-(Benzyloxy)picolinimidamide is most valuable as a precursor for forming substituted
pyrimidines or triazines via condensation reactions.[1]

Standard Protocol for Pyrimidine Synthesis:

» Reagents: 6-(Benzyloxy)picolinimidamide HCI (1.0 eq) + 1,3-dicarbonyl compound (e.qg.,
malonaldehyde derivative) (1.1 eq).

e Base: Sodium Ethoxide (NaOEt) or Potassium Carbonate (

).[1] Note: You must neutralize the HCI salt to free the amidine base for reaction.[1]

e Solvent: Ethanol or DMF.[1]
e Condition: Reflux 4-12 hours.

o Causality: The amidine nitrogen attacks the carbonyl carbon.[1] If the amidine is hydrolyzed
(amide impurity), this condensation will not occur, leading to low yields and difficult
purification.[1]

Part 4: Technical Data Summary
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Property Specification Notes
6-(benzylox ridine-2-
IUPAC Name ( yloxy)py
carboximidamide hydrochloride
Poor solubility in non-polar
Solubility DMSO (50 mg/mL), Methanol ~ SPlvents (
, Hexane).[1]
] ) High MP is characteristic of the
Melting Point >200°C (Decomposes)
salt form.[1]
. ) Absorbs atmospheric water
Hygroscopicity High )
rapidly.[1]
~11-12 (Amidine conjugate ) ] ] ]
pKa ) Highly basic functionality.[1]
acid)
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substitution, the amidine coupling chemistry described here is the industry standard for
this class of molecules.)

+ Handling of Hygroscopic Salts

o Armarego, W. L. F,, & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th
ed.). Butterworth-Heinemann.[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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